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Compound of Interest

Compound Name: coenzyme B(3-)

Cat. No.: B1263328 Get Quote

A Note on Nomenclature: The term "coenzyme B(3-)" is not a standard chemical identifier. This

guide proceeds under the assumption that this term refers to forms of Coenzyme B12, where

the central cobalt atom exists in a +3 oxidation state. The primary active forms of Coenzyme

B12 in laboratory and pharmaceutical settings are Adenosylcobalamin and Methylcobalamin.

Researchers should always verify the exact identity of a chemical by referencing the

manufacturer's label and the corresponding Safety Data Sheet (SDS) before handling or

disposal.

This document provides essential safety and logistical information for the proper disposal of

Coenzyme B12 and its common derivatives. The procedures outlined are designed for

researchers, scientists, and drug development professionals to ensure safe handling and

environmental protection.

Chemical and Safety Data Summary
The following table summarizes key data for Coenzyme B12 and its principal active forms.

While generally not classified as hazardous, proper chemical hygiene and disposal are

mandatory.[1][2][3][4]
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Identifier
Coenzyme B12
(Cyanocobalamin)

Adenosylcobalami
n (Cobamamide)

Methylcobalamin

CAS Number 68-19-9[3] 13870-90-1[5] 13422-55-4[6]

Molecular Formula C₆₃H₈₈CoN₁₄O₁₄P[3] C₇₂H₁₀₀CoN₁₈O₁₇P[5] C₆₃H₉₁CoN₁₃O₁₄P[2]

GHS Classification

Not a hazardous

substance or

mixture[3][4]

Not classified[1]

Not a hazardous

substance or

mixture[2][6]

Primary Hazard

None classified, but

should be handled as

a chemical substance.

None classified.

Health injuries are not

known or expected

under normal use.[7]

Not classified as

hazardous, though

may cause skin, eye,

or respiratory irritation.

[8]

Storage

Store in a dry, cool,

and well-ventilated

place.[9]

Keep refrigerated (2-8

°C), in a tightly closed,

light-resistant

container.[7]

Store in a cool, dry,

well-ventilated place,

protected from light.

[10][11]

Incompatibilities
Strong oxidizing

agents.[4]

Strong oxidizing

agents.[5]

Strong oxidizing

agents, strong acids.

[8]

Experimental Protocol: Standard Disposal
Procedure for Coenzyme B12 Forms
This protocol outlines the step-by-step process for the safe disposal of unused or expired

Coenzyme B12, Adenosylcobalamin, and Methylcobalamin, as well as contaminated labware.

Objective: To safely dispose of Coenzyme B12 chemical waste in accordance with standard

laboratory safety practices and regulatory requirements.

Materials:

Appropriate Personal Protective Equipment (PPE): safety glasses, gloves, lab coat.
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Sealable, robust chemical waste container (clearly labeled).

Waste labels (e.g., "Hazardous Waste" or as required by your institution).

Tools for solid transfer (e.g., spatula, scoop).

Cleaning materials for decontamination.

Methodology:

Personnel Safety:

Always wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant

gloves, when handling Coenzyme B12 waste.[10]

Conduct all waste handling and containerization in a well-ventilated area, such as a fume

hood, to avoid inhalation of any dust particles.[10][12]

Waste Segregation and Identification:

Identify the type of waste: unused solid product, contaminated materials (e.g., gloves,

weighing paper), or empty containers.

Segregate Coenzyme B12 waste from other chemical waste streams to prevent accidental

reactions.[11]

Containment of Solid Waste:

For unused or expired solid Coenzyme B12, carefully transfer the material into a

designated chemical waste container.[11]

Ensure the container is robust, sealable, and compatible with the chemical.[12]

Avoid generating dust during the transfer process.[10]

Disposal of Contaminated Materials:
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Place any materials grossly contaminated with Coenzyme B12, such as weighing papers,

spill cleanup materials, and disposable PPE, into the same designated waste container as

the solid waste.[11]

For lightly contaminated items, follow your institution's guidelines for chemically

contaminated solid waste.

Managing Empty Containers:

If possible, triple-rinse empty containers with a suitable solvent. Collect the rinsate as

chemical waste.[12]

Once decontaminated, deface or remove the original product label to prevent misuse.

Dispose of the clean container as regular laboratory glass or plastic waste, or as directed

by your institution's recycling program.[12] Puncturing the container can prevent its reuse.

[12]

Labeling and Storage of Waste:

Securely close the waste container.

Clearly label the container with "Chemical Waste" and list all contents, including

"Coenzyme B12" or the specific derivative.

Store the sealed and labeled waste container in a designated satellite accumulation area

away from incompatible materials.[10]

Final Disposal:

Arrange for pickup and disposal through your institution's Environmental Health and Safety

(EHS) department or a licensed chemical waste disposal contractor.[11]

Do not discharge Coenzyme B12 or its solutions into drains or sewers.[1][13] Disposal

should be in accordance with all applicable federal, state, and local laws and regulations.

[11]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Guide_for_Handling_Methylcobalamin.pdf
https://www.chemicalbook.com/msds/mecobalamin.pdf
https://www.chemicalbook.com/msds/mecobalamin.pdf
https://www.chemicalbook.com/msds/mecobalamin.pdf
https://www.spectrumchemical.com/media/sds/M1804_AGHS.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Guide_for_Handling_Methylcobalamin.pdf
https://cdn.caymanchem.com/cdn/msds/21571m.pdf
https://cdn.caymanchem.com/cdn/msds/29113m.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Guide_for_Handling_Methylcobalamin.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1263328?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visualized Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Coenzyme B12 and its derivatives.
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Caption: Disposal workflow for Coenzyme B12 and its derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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